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Compound of Interest

Compound Name: SB 235375

Cat. No.: B1680814 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SB 235375 could not be located. The

following procedures are based on general best practices for the disposal of research-grade

chemicals and hazardous waste in a laboratory setting. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

obtain the SDS for SB 235375 from the manufacturer.

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers and drug development professionals handling

compounds like SB 235375, a potent and selective neurokinin-3 (NK-3) receptor antagonist,

adherence to established disposal protocols is paramount. This guide provides essential, step-

by-step information to ensure the safe and compliant disposal of SB 235375 and similar

research chemicals.

Core Principles of Chemical Waste Management
All chemical waste must be managed in accordance with local, state, and federal regulations,

primarily governed by the Resource Conservation and Recovery Act (RCRA) in the United

States.[1] The fundamental principle is to treat all chemical waste as hazardous unless it is

definitively known to be non-hazardous.
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Assume Hazardous Nature: In the absence of a specific SDS, SB 235375 should be treated

as a hazardous chemical waste.

Do Not Mix: Do not mix SB 235375 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines. Incompatible chemicals can react

violently, producing heat, toxic gases, or explosions.

Personal Protective Equipment (PPE)
Before handling SB 235375 waste, ensure you are wearing appropriate PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Container Selection and Labeling
Container Compatibility: Use a container that is chemically compatible with SB 235375. For

solid waste, a securely sealed plastic or glass container is appropriate. For liquid waste (e.g.,

solutions in DMSO or other solvents), use a leak-proof container with a screw-top cap.[2]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("SB 235375"), and the approximate quantity. The date of waste

accumulation should also be clearly marked.

Waste Accumulation and Storage
Satellite Accumulation Areas (SAAs): Hazardous waste must be stored in a designated SAA,

which should be at or near the point of generation and under the control of the laboratory

personnel.

Segregation: Store SB 235375 waste separately from incompatible materials.

Secondary Containment: Place the waste container in a secondary container, such as a

plastic tub, to contain any potential leaks or spills.
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Closed Containers: Keep waste containers securely closed at all times, except when adding

waste.

Requesting Waste Pickup
Follow Institutional Procedures: Each research institution has a specific procedure for

requesting the pickup of hazardous waste. This is typically managed by the EHS department.

Do Not Dispose in Regular Trash or Drains: Under no circumstances should SB 235375 or

its containers be disposed of in the regular trash or poured down the drain.

Quantitative Data for Hazardous Waste Management
The following table summarizes key quantitative limits for hazardous waste accumulation in

laboratories, based on federal guidelines. Local regulations may be more stringent.

Parameter
Federal Guideline
(RCRA/EPA)

Notes

Maximum Volume in SAA 55 gallons of hazardous waste

For acutely toxic wastes (P-

listed), the limit is 1 quart of

liquid or 1 kg of solid.

Maximum Storage Time in

SAA

No federal time limit as long as

the volume is not exceeded,

but containers must be moved

to a central accumulation area

within 3 days of being full.

EPA Subpart K (Academic

Labs)

Removal of hazardous waste

from the laboratory is required

every 12 months.[1][3]

This is an alternative set of

regulations that may be

adopted by academic

institutions.[1][3]

Experimental Protocols
As this document pertains to disposal, detailed experimental protocols for the use of SB
235375 are not applicable. However, any experimental protocol generating waste containing
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SB 235375 should conclude with the proper segregation and containment of that waste as

described above.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of SB 235375: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680814#sb-235375-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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